rac Samidin
Description
rac Samidin refers to the racemic mixture of samidin, a pyranocoumarin compound primarily isolated from plants of the Seseli genus, such as Seseli resinosum and Seseli annuum . Structurally, samidin is characterized by a coumarin backbone substituted with hydroxyl, isovaleryl, and angeloyl groups, forming a bicyclic framework . Its biological significance lies in its anti-inflammatory and antioxidant properties, mediated through inhibition of pro-inflammatory pathways like NF-κB and AP-1 in macrophages . Samidin has also been studied for its role in reducing oxidative stress and modulating cytokine production in vitro .
Properties
Molecular Formula |
C₂₁H₂₂O₇ |
|---|---|
Molecular Weight |
386.4 |
Synonyms |
2-Butenoic Acid 3-Methyl-(9R,10R)-10-(acetyloxy)-9,10-dihydro-8,8-dimethyl-2-_x000B_oxo-2H,8H-benzo[1,2-b:3,4-b’]dipyran-9-yl Ester; (9R-cis)-Samidin; |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural Comparison with Dihydrosamidin and Visnadin
Samidin shares structural similarities with dihydrosamidin and visnadin, two related pyranocoumarins. These compounds differ in side-chain saturation and substituents, which influence their pharmacological profiles:
Key Findings :
- rac Samidin vs. Dihydrosamidin : The partial hydrogenation in dihydrosamidin reduces its anti-inflammatory potency compared to samidin, as unsaturated side chains enhance interaction with cellular targets .
- rac Samidin vs. Visnadin : Visnadin’s acetyl group confers distinct vasodilatory effects, whereas samidin’s isovaleryl moiety favors anti-inflammatory activity .
Pharmacological Activity Comparison with Related Coumarins
Samidin’s bioactivity is contextualized against other coumarins from Seseli species and structurally divergent analogs:
Table 2: Pharmacological Profiles of Coumarins in the Seseli Genus
Key Insights :
- Anti-inflammatory Activity: Samidin outperforms resinoidin in suppressing pro-inflammatory cytokines (e.g., TNF-α, IL-6) due to its specific inhibition of transcription factors .
- Cytotoxicity : Unlike samidin, the lignan from S. annuum exhibits potent cytotoxicity, highlighting the role of substituents in determining therapeutic vs. toxic outcomes .
Discussion of Key Findings and Implications
The structural nuances of rac Samidin—particularly its unsaturated angeloyl group—enhance its binding affinity to inflammatory mediators compared to dihydrosamidin and visnadin . However, its efficacy is context-dependent: while samidin excels in inflammation models, visnadin’s vasodilatory effects make it more suitable for cardiovascular applications .
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